molecular formula C17H21NO B100393 N-Propynylnormetazocine CAS No. 15891-46-0

N-Propynylnormetazocine

Cat. No. B100393
CAS RN: 15891-46-0
M. Wt: 255.35 g/mol
InChI Key: DXRSDIZZXLDAAH-UHFFFAOYSA-N
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Description

N-Propynylnormetazocine, also known as NPN, is a synthetic opioid drug that has been used in scientific research for its unique pharmacological properties. It was first synthesized in the 1970s as a potential analgesic drug, but its use was limited due to its potent hallucinogenic effects. However, recent studies have shown that NPN has potential as a research tool for studying the brain's opioid system and its involvement in pain perception and addiction.

Mechanism Of Action

N-Propynylnormetazocine acts on the kappa opioid receptor in the brain, which is involved in the regulation of pain perception, mood, and addiction. Activation of the kappa receptor by N-Propynylnormetazocine results in the inhibition of neurotransmitter release, leading to analgesic and hallucinogenic effects. However, the exact mechanism of action of N-Propynylnormetazocine is not fully understood and requires further research.

Biochemical And Physiological Effects

N-Propynylnormetazocine has been shown to have both analgesic and hallucinogenic effects. It has been found to produce dose-dependent analgesia in animal models, with a potency similar to that of morphine. However, it also produces potent hallucinogenic effects, including visual and auditory distortions, which limit its use as a therapeutic drug.

Advantages And Limitations For Lab Experiments

N-Propynylnormetazocine has several advantages as a research tool, including its high affinity for the kappa opioid receptor and its unique pharmacological properties. However, its potent hallucinogenic effects and limited availability make it difficult to use in certain experiments. Additionally, its use in animal models raises ethical concerns due to the potential for adverse effects.

Future Directions

There are several future directions for research on N-Propynylnormetazocine. One area of interest is the development of analogs with improved pharmacological properties and reduced hallucinogenic effects. Another area of research is the study of the role of the kappa opioid receptor in addiction and its potential as a target for therapeutic intervention. Additionally, further research is needed to fully understand the mechanism of action of N-Propynylnormetazocine and its effects on pain perception and other physiological processes.

Synthesis Methods

N-Propynylnormetazocine is synthesized by modifying the chemical structure of the opioid drug, ketazocine. The process involves the addition of a propynyl group to the nitrogen atom of the ketazocine molecule, resulting in the formation of N-Propynylnormetazocine. The synthesis method is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-Propynylnormetazocine has been used in scientific research to study the brain's opioid system and its involvement in pain perception and addiction. It has been shown to have unique pharmacological properties, including high affinity for the kappa opioid receptor and low affinity for the mu and delta opioid receptors. This makes it a valuable tool for studying the effects of kappa receptor activation on pain perception and addiction.

properties

CAS RN

15891-46-0

Product Name

N-Propynylnormetazocine

Molecular Formula

C17H21NO

Molecular Weight

255.35 g/mol

IUPAC Name

1,13-dimethyl-10-prop-2-ynyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol

InChI

InChI=1S/C17H21NO/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17/h1,5-6,11-12,16,19H,7-10H2,2-3H3

InChI Key

DXRSDIZZXLDAAH-UHFFFAOYSA-N

SMILES

CC1C2CC3=C(C1(CCN2CC#C)C)C=C(C=C3)O

Canonical SMILES

CC1C2CC3=C(C1(CCN2CC#C)C)C=C(C=C3)O

Origin of Product

United States

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